1-(3-bromophenyl)-3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4(1H)-one

• IUPAC Name: N-(3-chlorophenyl)-2-[6-[4-(2-methoxyphenyl)piperazin-1-yl]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C23H24ClN5O2S/c1-31-20-8-3-2-7-19(20)28-9-11-29(12-10-28)21-14-23(26-16-25-21)32-15-22(30)27-18-6-4-5-17(24)13-18/h2-8,13-14,16H,9-12,15H2,1H3,(H,27,30)
• InChI Key: OIYMAVRHKJROIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C3=CC(=NC=N3)SCC(=O)NC4=CC(=CC=C4)Cl
• Molecular Formula: C23H24ClN5O2S
• Molecular Weight: 470.0 g/mol

Description

1-(3-bromophenyl)-3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4(1H)-one, also known as BPO-27, is a novel compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promising results in various studies, and its unique chemical structure has made it an interesting target for further research.

Scientific Research Applications

Synthesis and Chemical Reactions

This compound belongs to a class of chemicals that have been synthesized through various chemical reactions, involving the formation of pyridazinones, oxadiazoles, and other heterocyclic compounds. For instance, studies have shown that these compounds can be synthesized by reactions involving ethoxybenzoyl acrylic acids, hydrazine hydrate, and various sulfates or chlorides to yield N-substituted pyridazinones and other derivatives (Ghani Essam Abdel, 1991). These synthetic pathways are crucial for developing new molecules with potential applications in medicinal chemistry and material science.

Biological Activities

Research has also been conducted on the biological activities of compounds structurally related to "1-(3-bromophenyl)-3-[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyridazin-4(1H)-one," including antimicrobial, anti-inflammatory, and potential antiviral properties. For example, certain derivatives have been tested for antimicrobial activity, showing moderate efficacy against Gram-positive bacteria (Wael S. I. Abou-Elmagd et al., 2015). Another study focused on the synthesis of heterocyclic compounds based on similar structures, which revealed promising antiviral activity against the H5N1 avian influenza virus (E. M. Flefel et al., 2012).

Anticancer and Antiangiogenic Properties

Further research into pyridazinone derivatives has explored their potential as anticancer and antiangiogenic agents. A study synthesized new derivatives and evaluated their effects on various human cancer cell lines, finding some compounds with inhibitory activity close to standard treatments (V. T. Kamble et al., 2015). These findings suggest that modifications to the pyridazinone scaffold could yield promising candidates for cancer therapy.